Cas no 99661-07-1 (Ethanone,1-(3-bromobenzo[b]thien-2-yl)-)

• Product Name: Ethanone,1-(3-bromobenzo[b]thien-2-yl)-
• CAS No: 99661-07-1
• MF: C₁₀H₇BrOS
• MW: 255.130980730057
• CID: 797234
• PubChem ID: 10706165
• Update Time: 2025-04-19

Ethanone,1-(3-bromobenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-bromobenzo[b]thien-2-yl)-
• 1-(3-bromo-1-benzothiophen-2-yl)ethanone
• 1-(3-bromobenzo[b]thiophen-2-yl)ethanone
• 2-ACETYL-3-BROMO-BENZO[B]THIOPHENE
• 2-Acetyl-3-bromo-benzothiophene
• acetyl-2 bromo-3 benzo<b>thiophene
• QVWNKOMTEBSMMC-UHFFFAOYSA-N
• DTXSID40443811
• 99661-07-1
• SCHEMBL2503631

• Inchi： 1S/C10H7BrOS/c1-6(12)10-9(11)7-4-2-3-5-8(7)13-10/h2-5H,1H3
• InChI Key： QVWNKOMTEBSMMC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 253.94000
• Monoisotopic Mass: 253.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.86640